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Compound of Interest

Compound Name: Z-D-Ser-OH

Cat. No.: B612884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Carbobenzyloxy-D-serine (N-Cbz-D-serine) is a crucial protected amino acid derivative used

extensively in peptide synthesis and as a chiral building block in the development of complex

organic molecules and pharmaceuticals.[1][2] Its D-configuration and the stability afforded by

the benzyloxycarbonyl (Cbz or Z) protecting group make it an important intermediate for

creating specific, stereochemically defined target molecules.[1] This guide provides an

overview of its commercial availability, typical quality specifications, and a standardized

workflow for procurement and verification.

Commercial Availability and Specifications
N-Cbz-D-serine is available from a wide range of chemical suppliers, from those catering to

small-scale academic research to those capable of providing bulk quantities for industrial

applications. Purity levels are typically high, with most suppliers offering grades of 98% or

greater. The compound is generally a white to off-white crystalline powder with a melting point

in the range of 117-120°C.

The following table summarizes a selection of commercial suppliers and the typical

specifications of their N-Cbz-D-serine offerings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b612884?utm_src=pdf-interest
https://www.gneechem.com/life-science/biochemicals/cas-6081-61-4-n-cbz-d-serine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8164490.htm
https://www.gneechem.com/life-science/biochemicals/cas-6081-61-4-n-cbz-d-serine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Product Name CAS Number Purity
Available Pack
Sizes

TCI Chemicals

N-

Benzyloxycarbon

yl-D-serine

6081-61-4 >98.0%
1g, 5g, Bulk

Quote

Advent Chembio

N-Cbz-D-serine,

98% [Z-D-Ser-

OH]

6081-61-4 98% 25g

SRL
Z-D-Serine

extrapure, 99%
6081-61-4 99%

500mg, 1g, 5g,

25g

NSR

Laboratories
N-Cbz-D-Serine 6081-61-4 99%

1kg, 5kg, 10kg,

25kg, 1 MT

ADVENT

CHEMBIO

N-Cbz-D-serine,

98% [Z-D-Ser-

OH]

6081-61-4 98%
1kg, 5kg, 10kg,

25kg, 1 MT

TEADUS

PHARMA
CBZ-D-Serine 6081-61-4 95%

100g, 500g, 1kg,

5kg, 20kg, 50kg,

100kg

This table is representative and not exhaustive. Researchers should always verify current

specifications and availability directly with the suppliers.

Methodologies for Quality Verification
While suppliers provide a Certificate of Analysis (CoA), independent verification may be

necessary for critical applications. The methodologies listed on supplier CoAs and in chemical

literature form the basis for quality control.

Standard protocols for confirming the identity and purity of N-Cbz-D-serine include:

Purity Analysis (HPLC): High-Performance Liquid Chromatography is used to determine the

purity of the compound by separating it from any impurities. TCI Chemicals, for instance,

specifies a purity of greater than 98.0% as determined by HPLC.[3]
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Structural Confirmation (NMR): Nuclear Magnetic Resonance spectroscopy (¹H NMR and ¹³C

NMR) is employed to confirm the chemical structure of the molecule. The resulting spectra

provide detailed information about the arrangement of atoms.[2]

Melting Point Determination: The melting point is a key physical property used to assess

purity. A sharp melting point range, such as the 117-120°C range specified by Advent

Chembio, indicates a high degree of purity.

Specific Optical Rotation: As a chiral molecule, the specific optical rotation is a critical

parameter to confirm the correct enantiomeric form (D-serine). For example, a typical

specification is a rotation of -5.0 to -7.0 degrees (c=6, in acetic acid).

Infrared Spectroscopy (IR): IR spectroscopy can be used to identify the presence of key

functional groups within the molecule, such as the carbonyl (C=O) and amine (N-H) groups.

Procurement and Verification Workflow
The process of acquiring and validating N-Cbz-D-serine for research or development follows a

logical progression to ensure the material's quality and suitability for its intended use.
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Phase 1: Planning & Sourcing

Phase 2: Procurement

Phase 3: Quality Control & Release

Identify Need:
N-Cbz-D-serine required for synthesis

Search for Suppliers
(e.g., TCI, Advent, SRL)

Compare Specifications:
- Purity (>98%)

- Availability (Pack Size)
- Cost & Lead Time

Place Purchase Order

Receive Shipment &
Review Certificate of Analysis (CoA)

Material Meets Specification?

In-House Verification (Optional)
- HPLC for Purity

- NMR for Structure
- Optical Rotation for Chirality

Release for Research Use

 Yes

Reject & Contact Supplier

 No

Click to download full resolution via product page

Procurement and Quality Verification Workflow for N-Cbz-D-serine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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